Cas no 2084-80-2 (Benzeneethanamine,4-chloro-a,a-diethyl-N-methyl-, hydrochloride (1:1))

• Product Name: Benzeneethanamine,4-chloro-a,a-diethyl-N-methyl-, hydrochloride (1:1)
• CAS No: 2084-80-2
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 263928
• PubChem ID: 437839
• Update Time: 2025-04-19

Benzeneethanamine,4-chloro-a,a-diethyl-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,4-chloro-a,a-diethyl-N-methyl-, hydrochloride (1:1)
• 3-[(4-chlorophenyl)methyl]-N-methylpentan-3-amine
• 3-[(4-CHLOROPHENYL)METHYL]-N-METHYL-PENTAN-3-AMINE
• AC1L94JM
• AG-E-53099
• CTK4E5293
• Phenethylamine,p-chloro-a,a-diethyl-N-methyl-, hydrochloride (7CI,8CI)
• 2084-80-2
• DTXSID80331369

• Inchi： 1S/C13H20ClN/c1-4-13(5-2,15-3)10-11-6-8-12(14)9-7-11/h6-9,15H,4-5,10H2,1-3H3
• InChI Key： MMMXMIRZLGRAGY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(CC)(CC)NC

Computed Properties

• Exact Mass: 225.12800
• Monoisotopic Mass: 225.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1
• Boiling Point: 296.9°Cat760mmHg
• Flash Point: 133.3°C
• Refractive Index: 1.509
• PSA: 12.03000
• LogP: 4.05160